![molecular formula C14H12N2OS2 B1226372 2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone](/img/structure/B1226372.png)
2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone
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Overview
Description
2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone is a tertiary amino compound and an aromatic amine.
Scientific Research Applications
Synthesis and Structural Analysis :
- A study by Chakrabarti et al. (1978) explored the synthesis of similar thieno-benzodiazepinone ring systems, which are structurally related to 2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone. This research provides insights into the synthesis methods of such compounds (Chakrabarti, Tupper, Hicks, & Hotten, 1978).
Antiproliferative Activity Against Cancer Cell Lines :
- Matysiak et al. (2015) reported the design and synthesis of thieno-1,3-thiazin-4-ones, exhibiting antiproliferative potency against human cancer cell lines, comparable to cisplatin in some cases (Matysiak et al., 2015).
Potential Antimicrobial Activity :
- Sirakanyan et al. (2015) synthesized compounds related to 2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone, demonstrating promising antimicrobial activity against Staphylococcus aureus (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).
Anticancer Therapeutics Development :
- Research by Gad et al. (2020) involved the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a compound structurally similar to 2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone, and evaluated its anticancer activity, particularly against breast cancer (Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020).
Inhibition of Cancer Cell Proliferation :
- A study by Matysiak et al. (2015) on the synthesis of thieno-1,3-thiazin-4-ones indicated that these compounds inhibit the proliferation and viability of lung, colon, and glioma cancer cells, suggesting their potential as anticancer agents (Matysiak, Juszczak, Karpińska, Langner, Walczak, Lemieszek, Skrzypek, Niewiadomy, & Rzeski, 2015).
Synthesis and Antioxidant Activity :
- Aly et al. (2010) synthesized derivatives of thienopyrimidines, which are structurally related to 2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone, and found them to have significant antitumor and antioxidant activities (Aly, Brown, Ramadan, Gamal-Eldeen, Abdel-Aziz, Abuo-Rahma, & Radwan, 2010).
properties
Product Name |
2-(N-ethylanilino)-4-thieno[3,2-d][1,3]thiazinone |
---|---|
Molecular Formula |
C14H12N2OS2 |
Molecular Weight |
288.4 g/mol |
IUPAC Name |
2-(N-ethylanilino)thieno[3,2-d][1,3]thiazin-4-one |
InChI |
InChI=1S/C14H12N2OS2/c1-2-16(10-6-4-3-5-7-10)14-15-11-8-9-18-12(11)13(17)19-14/h3-9H,2H2,1H3 |
InChI Key |
NFCRWKNWRAOKQC-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)C2=NC3=C(C(=O)S2)SC=C3 |
Canonical SMILES |
CCN(C1=CC=CC=C1)C2=NC3=C(C(=O)S2)SC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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